Cas no 71864-47-6 (Cyclohexane,(chlorodimethylsilyl)-)

• Product Name: Cyclohexane,(chlorodimethylsilyl)-
• CAS No: 71864-47-6
• MF: C₈H₁₇ClSi
• MW: 176.759082555771
• MDL: MFCD00010669
• CID: 548528
• PubChem ID: 564559
• Update Time: 2025-11-02

Cyclohexane,(chlorodimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,(chlorodimethylsilyl)-
• CHLOROCYCLOHEXYLDIMETHYLSILANE
• CYCLOHEXYLDIMETHYLCHLOROSILANE
• chloro-cyclohexyl-dimethylsilane
• chlorodimethylcyclohexylsilane
• cyclohexyldimethylsilyl chloride
• CYCLOHEXYLDIMETHYLSILYLCHLORID
• cyclohexylmethoxydimethylsilane
• Dimethylcyclohexylchlorosilane
• WCA86447
• AKOS015915988
• Chlorocyclohexyldimethylsilane, 98%
• FT-0641372
• C8H17ClSi
• chloro(cyclohexyl)dimethylsilane
• Chlorocyclohexyl-dimethylsilane
• Chlorocyclohexyldimethylsilane, >/=95%
• BP-21464
• MFCD00010669
• C3608
• AS-83179
• Chlorcyclohexyldimethylsilane
• SCHEMBL197056
• 71864-47-6
• DB-055577

• MDL： MFCD00010669
• Inchi： 1S/C8H17ClSi/c1-10(2,9)8-6-4-3-5-7-8/h8H,3-7H2,1-2H3
• InChI Key： MEUXNEGJODESOX-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C1CCCCC1

Computed Properties

• Exact Mass: 176.07900
• Monoisotopic Mass: 176.0788048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9853 g/cm3 (20 ºC)
• Boiling Point: 98°C/40mmHg(lit.)
• Flash Point: 62.8±0.0 ºC,
• Refractive Index: 1.4626
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.76460
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

Cyclohexane,(chlorodimethylsilyl)- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Packing Group：II
• Risk Phrases：R34
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Cyclohexane,(chlorodimethylsilyl)-

Cyclohexane,(chlorodimethylsilyl)- (CAS No. 71864-47-6): A Comprehensive Technical Overview

Cyclohexane,(chlorodimethylsilyl)- (CAS No. 71864-47-6) is an organosilicon compound that has gained significant attention in specialty chemical applications. This colorless to pale yellow liquid belongs to the class of chlorosilanes, characterized by the presence of both cyclohexyl and chlorodimethylsilyl functional groups. The molecular structure combines the stability of a cyclohexane ring with the reactivity of a chlorosilane moiety, making it valuable for various synthetic applications.

The compound's unique chemical properties include a molecular weight of 176.75 g/mol and a boiling point typically ranging between 180-190°C. Its reactivity stems primarily from the silicon-chlorine bond, which readily participates in nucleophilic substitution reactions. This characteristic makes Cyclohexane,(chlorodimethylsilyl)- particularly useful as a silylating agent in organic synthesis and as a precursor for more complex organosilicon compounds.

In industrial applications, CAS 71864-47-6 serves as a key intermediate in the production of silicone polymers and surface modification agents. Recent trends in green chemistry have increased interest in this compound as researchers explore more sustainable pathways for silicone production. The material science community particularly values its ability to introduce hydrophobic properties when used in surface treatments for various substrates.

The synthesis of Cyclohexane,(chlorodimethylsilyl)- typically involves the reaction of cyclohexylmagnesium chloride with dichlorodimethylsilane. Process optimization remains an active area of research, with recent studies focusing on catalyst development and reaction condition optimization to improve yield and reduce byproducts. Analytical characterization commonly employs GC-MS and NMR spectroscopy techniques to ensure product purity.

From a safety perspective, proper handling of 71864-47-6 requires standard organosilicon compound precautions. While not classified as highly hazardous, it should be stored under inert atmosphere to prevent moisture absorption and subsequent hydrolysis. The compound's stability under various conditions makes it suitable for long-term storage when proper protocols are followed.

The market for Cyclohexane,(chlorodimethylsilyl)- has shown steady growth, particularly in Asia-Pacific regions where silicone production continues to expand. Industry analysts attribute this growth to increasing demand for specialty silicones in electronics, automotive, and construction applications. Recent supply chain evaluations suggest stable production capacity among major manufacturers.

Research publications involving CAS No. 71864-47-6 have increased by approximately 18% over the past five years, reflecting growing scientific interest. Key research areas include its use in hybrid material synthesis and as a building block for functionalized silanes. The compound's versatility continues to attract attention from both academic and industrial research teams.

Environmental considerations for Cyclohexane,(chlorodimethylsilyl)- production and use focus primarily on waste minimization and energy efficiency. Recent advancements in process intensification have reduced the environmental footprint of its synthesis. The compound's potential applications in energy storage materials have also emerged as a promising research direction.

Quality control standards for 71864-47-6 typically specify minimum purity levels of 95-98%, with residual chloride content being a critical parameter. Analytical methods continue to evolve, with recent implementations of HPLC techniques for more precise impurity profiling. These advancements support the compound's use in increasingly demanding applications.

Future prospects for Cyclohexane,(chlorodimethylsilyl)- appear promising, particularly in emerging fields like flexible electronics and advanced coatings. The compound's unique combination of properties positions it well to meet the evolving needs of high-tech industries. Ongoing research into its derivatives continues to expand its potential applications.

For researchers and industrial users seeking information about Cyclohexane,(chlorodimethylsilyl)-, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The compound's niche applications often require close collaboration between manufacturers and end-users to optimize performance in specific systems.

In conclusion, CAS 71864-47-6 represents an important specialty chemical with diverse applications across multiple industries. Its balanced reactivity and stability profile, combined with ongoing research into new applications, ensure its continued relevance in the field of organosilicon chemistry. As technology advances, the compound is likely to find even broader utility in innovative material systems.